Cas no 1891594-50-5 (3-(4-chloro-2-methoxyphenyl)-3-methylbutanoic acid)

• Product Name: 3-(4-chloro-2-methoxyphenyl)-3-methylbutanoic acid
• CAS No: 1891594-50-5
• MF: C₁₂H₁₅ClO₃
• MW: 242.698703050613
• CID: 6220842
• PubChem ID: 117358830
• Update Time: 2025-05-19

3-(4-chloro-2-methoxyphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-methoxyphenyl)-3-methylbutanoic acid
• 1891594-50-5
• EN300-1985763

• Inchi： 1S/C12H15ClO3/c1-12(2,7-11(14)15)9-5-4-8(13)6-10(9)16-3/h4-6H,7H2,1-3H3,(H,14,15)
• InChI Key： UZPOAEQYRYTUDM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)C(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 242.0709720g/mol
• Monoisotopic Mass: 242.0709720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(4-chloro-2-methoxyphenyl)-3-methylbutanoic acid

Comprehensive Overview of 3-(4-chloro-2-methoxyphenyl)-3-methylbutanoic acid (CAS No. 1891594-50-5)

3-(4-chloro-2-methoxyphenyl)-3-methylbutanoic acid (CAS No. 1891594-50-5) is a specialized organic compound with growing interest in pharmaceutical and agrochemical research. Its unique structure, featuring a chloro-methoxyphenyl backbone and a methylbutanoic acid side chain, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting metabolic disorders and inflammation, aligning with the global trend toward precision medicine.

The compound’s molecular formula (C₁₂H₁₅ClO₃) and structural features have been optimized for enhanced bioavailability, a key focus in modern medicinal chemistry. Recent studies highlight its role as a precursor for small-molecule inhibitors, addressing high-demand therapeutic areas like diabetes and autoimmune diseases. This aligns with frequent search queries such as "novel anti-inflammatory compounds" and "chlorophenyl derivatives in drug development," reflecting its relevance in current scientific discourse.

From a synthetic perspective, 3-(4-chloro-2-methoxyphenyl)-3-methylbutanoic acid is synthesized via Grignard reactions or Pd-catalyzed cross-coupling, methods widely discussed in organic chemistry forums. Its crystallinity and solubility profile make it suitable for formulation studies, a topic frequently searched by pharmaceutical engineers. Notably, its stability under physiological pH has spurred investigations into sustained-release drug delivery systems, a hotspot in biomaterials research.

Environmental and regulatory considerations are also critical. The compound’s low ecotoxicity (per OECD guidelines) and biodegradability cater to the rising demand for green chemistry solutions. Searches like "sustainable chiral intermediates" or "eco-friendly aryl acids" underscore this trend. Analytical techniques such as HPLC-MS and NMR are routinely employed for purity assessment, ensuring compliance with GMP standards—a priority for manufacturers.

In agrochemical applications, derivatives of 3-(4-chloro-2-methoxyphenyl)-3-methylbutanoic acid show promise as plant growth regulators, addressing queries like "next-gen crop protection chemicals." Its halogenated aromatic moiety enhances binding affinity to biological targets, a feature leveraged in pesticide design. Patent analyses reveal growing IP activity in this space, signaling commercial potential.

To summarize, CAS No. 1891594-50-5 represents a multifaceted compound bridging pharmaceutical innovation and sustainable chemistry. Its alignment with trending topics—drug discovery, green synthesis, and agrochemical advances—ensures enduring scientific and industrial relevance. For researchers, it offers a robust scaffold; for industries, a pathway to meet evolving market needs.